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Compound of Interest

Compound Name: Propyl! red

Cat. No.: B1294551

For researchers and scientists handling Propyl Red, ensuring its proper disposal is a critical
component of laboratory safety and environmental responsibility. This guide provides a clear,
step-by-step procedure for the safe disposal of Propyl Red, minimizing risks and ensuring
compliance with safety regulations.

Chemical and Physical Properties of Propyl Red

Understanding the properties of Propyl Red is the first step in handling it safely. This data is
summarized in the table below for easy reference.

Property Value
Dark gray to very dark green or reddish-orange
Appearance ,
crystalline powder[1][2][3][4]
Molecular Formula C19H23N302[2]
Molecular Weight 325.4 g/mol
Melting Point 173-175 °C
- Insoluble in water; Soluble in ethanol and
Solubility
methanol
pH Indicator Range pH 4.6 (Red) to 6.6 (Yellow)
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Health and Safety Hazards

Propyl Red presents several health and safety risks that necessitate careful handling and
disposal. It is crucial to be aware of the following hazards:

Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.

Irritation: May cause irritation to the eyes, skin, and respiratory tract.

Carcinogenicity: There is limited evidence of a carcinogenic effect.

Explosion Risk: Poses a risk of explosion if heated under confinement.

Environmental Hazard: May cause long-lasting harmful effects to aquatic life.

Always consult the Safety Data Sheet (SDS) for complete safety information before handling
Propyl Red.

Step-by-Step Disposal Procedure for Propyl Red

The following procedure outlines the steps for the safe disposal of Propyl Red waste in a
laboratory setting. This process is also visualized in the flowchart below.

o Personal Protective Equipment (PPE): Before handling Propyl Red, ensure you are wearing
appropriate PPE, including:

o Safety goggles
o Chemical-resistant gloves
o Alab coat

o Waste Segregation: Designate a specific, clearly labeled waste container for Propyl Red
and materials contaminated with it. The container should be made of a material compatible
with organic solvents if the Propyl Red is in solution.

» Solid Waste Disposal:

o Carefully sweep or vacuum solid Propyl Red powder.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1294551?utm_src=pdf-body
https://www.benchchem.com/product/b1294551?utm_src=pdf-body
https://www.benchchem.com/product/b1294551?utm_src=pdf-body
https://www.benchchem.com/product/b1294551?utm_src=pdf-body
https://www.benchchem.com/product/b1294551?utm_src=pdf-body
https://www.benchchem.com/product/b1294551?utm_src=pdf-body
https://www.benchchem.com/product/b1294551?utm_src=pdf-body
https://www.benchchem.com/product/b1294551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Avoid generating dust.

o Place the collected powder and any contaminated materials (e.g., weighing paper, gloves)
into the designated hazardous waste container.

e Liquid Waste Disposal:
o Do not pour Propyl Red solutions down the drain or into sewer systems.

o Collect all liquid waste containing Propyl Red in a sealed, labeled hazardous waste
container.

e Spill Management:
o In case of a spill, immediately alert others in the vicinity.

o For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,
sand) and place it in the hazardous waste container.

o Ensure adequate ventilation in the spill area.
» Container Management:

o Keep the hazardous waste container tightly closed when not in use.

o Store the container in a cool, dry, well-ventilated area away from incompatible substances.
» Final Disposal:

o Arrange for the disposal of the hazardous waste container through your institution's
licensed chemical waste disposal service.

o Disposal methods may include incineration at a licensed chemical destruction plant.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Propyl
Red.
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Propyl Red Disposal Workflow
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Caption: Workflow for the safe disposal of Propyl Red waste in a laboratory.
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By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of Propyl Red, contributing to a safer laboratory environment for all.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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